3-Chloro-2-pyridin-3-ylpyridine

• CAS No.: 170808-74-9
• Molecular Formula: C10H7ClN2
• Molecular Weight: 190.63
• IUPAC Name: 3-chloro-2-pyridin-3-ylpyridine
• InChI: InChI=1S/C10H7ClN2/c11-9-4-2-6-13-10(9)8-3-1-5-12-7-8/h1-7H
• InChI Key: YYDSIIHRVGLTSI-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=C(C=CC=N2)Cl
• Synonyms: 3-chloro-2,3'-bipyridine

Description

3-Chloro-2-pyridin-3-ylpyridine is a heterocyclic compound featuring a pyridine ring substituted with a chlorine atom at position 3 and a pyridin-3-yl group at position 2.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects: Electron-Withdrawing Groups (e.g., Cl, CF₃): Enhance stability and influence intermolecular interactions (e.g., Cl⋯Cl interactions in 3-Chloropyridin-2-amine ). Boronate Esters: Enable cross-coupling reactions, as seen in 2-Chloro-3-(dioxaborolan-2-yl)pyridine .

• Synthetic Accessibility :

  • 3-Chloro-2-cyclopropylpyridine is synthesized via cyclopropane coupling with high yield, whereas piperidinyl-substituted analogs require nucleophilic substitution steps .

• Physical Properties :

  • Piperidinyl-substituted derivatives (e.g., 3-Chloro-2-(piperidin-1-yl)pyridine) exhibit higher boiling points (~300°C) compared to smaller substituents like pyrrolyl (178.62 g/mol) .